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Compound of Interest

Compound Name: GR 64349

Cat. No.: B145177

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of GR 64349, a potent and selective tachykinin NK2 receptor agonist. Adherence to these
guidelines is critical to ensure personnel safety and maintain the integrity of your research.

l. Immediate Safety and Handling Precautions

GR 64349 is a peptide-based compound that requires careful handling to minimize exposure
and prevent contamination. The primary hazards associated with this compound are ingestion
and environmental toxicity.

Hazard Identification:
o Acute Oral Toxicity: Harmful if swallowed.[1]
e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE): A comprehensive assessment of workplace hazards
should be conducted to ensure the appropriate level of PPE is utilized.[2][3] The following table
summarizes the recommended PPE for handling GR 64349.
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PPE Category Item Specification Rationale

To prevent inhalation
_ _ NIOSH-approved N95 -
Respiratory Protection  Dust Mask ) of the lyophilized
or equivalent
powder.

To prevent skin
contact. Gloves must

be inspected before

Hand Protection Disposable Gloves Nitrile or Latex )
use and disposed of
after handling the
compound.[4]
Safety Glasses with To protect eyes from
Eye Protection Side Shields or ANSI Z87.1-compliant  splashes or airborne
Goggles powder.
To protect skin and
Body Protection Laboratory Coat Standard clothing from

contamination.

Engineering Controls:

» Ventilation: Work with GR 64349 powder should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation risk.[1]

o Eye Wash Station: An accessible and functioning eye wash station should be readily
available in the laboratory.[1]

o Safety Shower: A safety shower should be accessible in case of significant skin contact.

Il. Operational Plan: From Receipt to Disposal

This section outlines the procedural, step-by-step guidance for the entire lifecycle of GR 64349
within the laboratory.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage. The compound is typically
supplied as a lyophilized powder.

Storage Condition Temperature Duration Notes

Keep container tightly
Lyophilized Powder -20°C Long-term sealed in a dry, well-
ventilated area.[1][4]

Aliquot to avoid
In Solvent -80°C Up to 6 months repeated freeze-thaw

cycles.

2. Experimental Protocols:
a) Reconstitution of Lyophilized GR 64349:
This protocol details the preparation of a stock solution.

o Equilibration: Allow the vial of lyophilized GR 64349 and the desired solvent (e.qg., sterile,
high-purity water) to equilibrate to room temperature.[3][5]

» Centrifugation: Briefly centrifuge the vial to ensure all the powder is at the bottom.[3]

e Solvent Addition: Using a sterile syringe and needle, slowly add the calculated volume of
solvent to the vial to achieve the desired concentration. GR 64349 is soluble in water up to 1
mg/mL.

o Dissolution: Gently swirl or rock the vial to dissolve the peptide. Avoid vigorous shaking or
vortexing to prevent denaturation.[3][5] Allow 15-30 minutes for complete dissolution.[3][5]

» Aliquoting and Storage: Aliquot the stock solution into single-use volumes in low-protein-
binding microcentrifuge tubes. Store aliquots at -80°C.

Workflow for Reconstituting Lyophilized GR 64349
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Click to download full resolution via product page
Caption: A stepwise workflow for the proper reconstitution of lyophilized GR 64349.
b) In Vitro Assay: Calcium Mobilization in NK2 Receptor-Expressing Cells:
This protocol provides a general framework for assessing the agonist activity of GR 64349.

o Cell Culture: Culture a cell line stably expressing the human tachykinin NK2 receptor in
appropriate media.

o Cell Plating: Seed the cells into a 96-well or 384-well black, clear-bottom plate at a suitable
density and allow them to adhere overnight.

e Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)
according to the manufacturer's instructions. This typically involves a 1-hour incubation at
37°C.

o Compound Preparation: Prepare a serial dilution of the GR 64349 stock solution in an
appropriate assay buffer.

o Assay: Use a fluorescence plate reader (e.g., FLIPR, FlexStation) to measure the baseline
fluorescence, then add the GR 64349 dilutions to the wells and immediately begin kinetic
reading of fluorescence intensity.

» Data Analysis: The increase in fluorescence intensity corresponds to an increase in
intracellular calcium concentration. Plot the peak fluorescence response against the log of
the GR 64349 concentration to determine the EC50 value.

w

. Disposal Plan:
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Proper disposal is crucial to mitigate the environmental risks associated with GR 64349.[1]
a) Waste Segregation:

e Solid Waste: Contaminated PPE (gloves, masks), plasticware (pipette tips, tubes), and any
materials used to clean up spills should be collected in a designated, labeled hazardous
waste container.

e Liquid Waste: Unused stock solutions, assay plate contents, and other aqueous waste
containing GR 64349 should be collected in a separate, labeled hazardous waste container.

b) Chemical Inactivation (Recommended): For liquid waste, consider a chemical degradation
step before collection for disposal. Peptides are susceptible to hydrolysis, which can be
accelerated by adjusting the pH.[6]

e Acid Hydrolysis: Adjust the pH of the liquid waste to <3 with a strong acid (e.g., hydrochloric
acid) and allow it to stand for at least 24 hours.

o Base Hydrolysis: Alternatively, adjust the pH to >9 with a strong base (e.g., sodium
hydroxide) and allow it to stand for at least 24 hours.

o Neutralization: Before collection, neutralize the treated waste to a pH between 6 and 8.

c) Final Disposal: All hazardous waste must be disposed of through an approved waste
disposal service in accordance with local, state, and federal regulations. Do not pour GR 64349
waste down the drain.

lll. Emergency Procedures

In the event of an emergency, follow these procedures:
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Emergency Situation Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[1]

Remove contaminated clothing. Immediately
i wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Evacuate the area. Wear appropriate PPE. For
a dry spill, carefully sweep up the material to
avoid creating dust and place it in a sealed,
Spil labeled container for disposal. For a liquid spill,
absorb the material with an inert absorbent
(e.g., vermiculite, sand) and place it in a sealed,
labeled container for disposal. Clean the spill

area with a suitable decontaminating solution.

IV. Understanding the Mechanism: NK2 Receptor
Signaling

GR 64349 is an agonist for the tachykinin NK2 receptor, a G-protein coupled receptor (GPCR).
Upon binding, it initiates a signaling cascade that leads to various physiological responses.

NK2 Receptor Signaling Pathway
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Caption: GR 64349 activates the NK2 receptor, leading to a Gg-mediated signaling cascade.
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By providing this comprehensive guidance, we aim to empower researchers to work safely and
effectively with GR 64349, fostering a culture of safety and scientific excellence. Your trust in
our commitment to providing value beyond the product itself is our highest priority.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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